3-(5-bromo-2-methoxyphenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(5-bromo-2-methoxyphenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide, also known as BMT-047, is a compound that has gained attention in the scientific community for its potential applications in various fields.
Scientific Research Applications
Antiulcer Agents
Research into antiulcer agents has led to the synthesis of compounds with a structure similar to 3-(5-bromo-2-methoxyphenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide. These compounds have shown gastric acid antisecretory activity, indicating their potential in treating conditions involving excessive stomach acid production. Studies highlight the importance of specific structural features in enhancing this activity, suggesting a promising area for the development of new antiulcer medications (Ueda et al., 1991).
Photosensitizers for Cancer Treatment
Compounds related to 3-(5-bromo-2-methoxyphenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide have been synthesized and characterized for their potential as photosensitizers in photodynamic therapy, a treatment method for cancer. These compounds, particularly zinc phthalocyanines substituted with related groups, demonstrate high singlet oxygen quantum yields, making them effective for the treatment of cancer through Type II photodynamic mechanisms (Pişkin et al., 2020).
Nucleophilic Substitution Reactions
The study of nucleophilic substitution reactions of compounds with structures similar to the one reveals the versatility of these molecules in synthesizing various derivatives. These reactions lead to the formation of new compounds with potential applications in material science and as intermediates in the synthesis of more complex molecules. Such research lays the groundwork for the development of novel materials and pharmaceuticals (Mataka et al., 1992).
Synthesis of Heterocyclic Compounds
Heterocyclic compounds, including those containing the thiazole moiety, are of significant interest due to their wide range of biological activities. Research into the synthesis of these compounds provides valuable insights into the development of new drugs and materials with enhanced properties. This includes exploring different synthetic routes and understanding the structure-activity relationships critical for designing compounds with targeted functions (Rehman et al., 2018).
Antimicrobial and Antifungal Activities
Studies have also been conducted on derivatives of 3-(5-bromo-2-methoxyphenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide for their antimicrobial and antifungal properties. These studies aim to address the growing concern of antibiotic resistance by identifying new compounds that can act against resistant strains of bacteria and fungi. The development of such compounds is crucial for the future of infectious disease treatment (Bharti et al., 2010).
properties
IUPAC Name |
3-(5-bromo-2-methoxyphenyl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22BrN3O2S/c1-24-16-4-3-14(19)12-13(16)2-5-17(23)21-15-6-9-22(10-7-15)18-20-8-11-25-18/h3-4,8,11-12,15H,2,5-7,9-10H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCHQCDKJUUNSIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CCC(=O)NC2CCN(CC2)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.